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Compound of Interest

Compound Name: 5-Ethynylindoline hydrochloride
CAS No.: 2097953-06-3
Cat. No.: B1489972
Get Quote
. J

Executive Summary & Chemical Identity[1]

5-Ethynylindoline (5-ethynyl-2,3-dihydro-1H-indole) represents a high-value molecular scaffold
in medicinal chemistry, particularly in the design of covalent kinase inhibitors and "click-ready"
PROTAC linkers. Unlike its aromatic counterpart (indole), the indoline core offers a distinct 3D
vector and reduced planarity, which is critical for fine-tuning solubility and binding affinity.

The "CAS Confusion": Researchers often struggle to locate a direct CAS number for "5-
Ethynylindoline Hydrochloride" because the free amine is oxidation-prone (reverting to
indole) and is rarely cataloged as a shelf-stable commodity. Instead, it is almost exclusively
accessed via its stable N-Boc protected precursor.

Key Chemical Identifiers[2][3][4]
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Structure ]
Compound Name o CAS Number Molecular Weight
Description

Stable Precursor

(Primary Commercial

N-Boc-5- Form)tert-butyl 5-
) ) ] 1073191-24-8 243.30
ethynylindoline ethynyl-2,3-dihydro-
1H-indole-1-
carboxylate
Starting Material5-
5-Bromoindoline bromo-2,3-dihydro- 22190-33-6 198.06
1H-indole
Intermediatetert-butyl
N-Boc-5- 5-bromo-2,3-dihydro-
_ _ _ 182344-70-3 296.16
bromoindoline 1H-indole-1-
carboxylate
Target Salt5-ethynyl-
5-Ethynylindoline HCI 2,3-dihydro-1H-indole Generated In Situ 179.65 (salt)

hydrochloride

Synthetic Pathway: The "Self-Validating" Protocol

To ensure high fidelity in drug development, one should not attempt to purchase the free amine
directly due to degradation risks. The following protocol describes the synthesis from the stable
5-bromoindoline, ensuring a fresh, high-purity HCI salt for downstream coupling.

Mechanistic Flowchart

The following diagram illustrates the critical path from the commercially available bromo-
precursor to the active ethynyl-indoline salt.

5-Ethynylindoline HCI

—— ioxane) » (Target Salt)

(CAS 1073191-24-8)

Coupling Desilylation
(TMS-Acetylene, Pd cat.) W AT (K2CO3/MeOH)
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Figure 1: Validated synthetic route for generating 5-Ethynylindoline HCI from stable precursors.
Detailed Methodology

Step 1: Protection (Critical for Selectivity)

e Reagents: 5-Bromoindoline (1.0 eq), Di-tert-butyl dicarbonate (1.1 eq), Triethylamine (1.5
eq), DCM.

o Rationale: The nitrogen on the indoline is nucleophilic. If left unprotected during the
Sonogashira coupling, it can poison the Palladium catalyst or participate in side reactions.

» Validation: Monitor by TLC (Hexane/EtOAc 9:1). The disappearance of the polar free amine
indicates completion.

Step 2: Sonogashira Coupling

o Reagents: N-Boc-5-bromoindoline, Ethynyltrimethylsilane (TMS-acetylene), Pd(PPh3)2CI2
(5 mol%), Cul (2 mol%), TEA/THF.

o Protocol Note: Degas solvents thoroughly with Argon. Oxygen promotes homocoupling of the
alkyne (Glaser coupling), reducing yield.

o Temperature: 60°C for 4-6 hours.

Step 3: The "Double Deprotection" Strategy

To obtain the final HCI salt, a two-stage deprotection is recommended for purity control:

o Desilylation: Treat with K2CO3 in Methanol to remove the TMS group. Isolate CAS 1073191-
24-8.[1][2][3][4][5][6] This is your "stopping point" if you need to store the compound.

e N-Boc Removal: Dissolve CAS 1073191-24-8 in DCM and add 4M HCI in Dioxane at 0°C.
o Observation: A white precipitate (the HCI salt) will form.

o Workup: Filter the solid under inert atmosphere. Do not neutralize unless immediately
reacting, as the free base oxidizes to indole in air.
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Applications in Drug Discovery[3][9][10]

The 5-ethynylindoline motif is not merely a structural spacer; it is a functional handle used in
two primary high-impact workflows.

A. Kinase Inhibitor Designh (EGFR/HER2)

Indoline derivatives serve as conformationally restricted analogues of aniline-based inhibitors.
The 5-position ethynyl group often occupies the hydrophobic pocket of the ATP binding site or
serves as a rigid linker to extend into the solvent-exposed region.

e Mechanism: The rigidity of the indoline ring (vs. the flexible aniline) can reduce the entropic
penalty of binding.

o Example Utility: Synthesis of Erlotinib/Gefitinib analogues where the core phenyl ring is
replaced by indoline to alter metabolic stability.

B. Click Chemistry & PROTACs

The terminal alkyne is a prime candidate for Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC).

5-Ethynylindoline
(Alkyne Handle)
Azide-PEG-Ligand
(E3 Ligase Binder)

_ Cu(l) Catalyst

1,3-Dipolar Cycloaddition Triazole-Linked
PROTAC

Click to download full resolution via product page

Figure 2: Application of the 5-ethynyl moiety in constructing Proteolysis Targeting Chimeras
(PROTACS).

Handling & Stability Specifications

o Oxidation Sensitivity: Indolines (dihydroindoles) are susceptible to aromatization to indoles.
This is accelerated by light and high pH.
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o Storage: Store the HCI salt at -20°C under Argon.

o Handling: Use the N-Boc protected form (CAS 1073191-24-8) for all ambient-temperature
storage. Only deprotect the Nitrogen immediately prior to the final coupling step.

+ Alkyne Stability: Terminal alkynes are generally stable but should be kept away from strong
bases to prevent acetylide formation unless intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Chemical Space of 5-Ethynylindoline
Derivatives: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489972/docs#navigating-the-chemical-space-of-5-
ethynylindoline-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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